Cas no 49673-70-3 (1,4-Dioxaspiro[4.5]decane,7-(1,1-dimethylethyl)-)
49673-70-3 structure
Product Name:1,4-Dioxaspiro[4.5]decane,7-(1,1-dimethylethyl)-
CAS No:49673-70-3
MF:C12H22O2
MW:198.301884174347
CID:334580
PubChem ID:56841677
Update Time:2025-04-19
1,4-Dioxaspiro[4.5]decane,7-(1,1-dimethylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Dioxaspiro[4.5]decane,7-(1,1-dimethylethyl)-
- 7-(1,1-dimethylethyl)-1,4-dioxaspiro[4.5]decane
- 7-tert-butyl-1,4-dioxaspiro[4.5]decane
- EINECS 256-424-3
- 7-(tert-Butyl)-1,4-dioxaspiro[4.5]decane
- 7-t-butyl-1,4-dioxaspiro[4,5]decane
- 7-(1,1-Dimethylethyl)-1,4-dioxaspiro(4.5)decane
- DTXSID00964335
- 49673-70-3
- NS00057834
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- Inchi: 1S/C12H22O2/c1-11(2,3)10-5-4-6-12(9-10)13-7-8-14-12/h10H,4-9H2,1-3H3
- InChI Key: NPSDJGXZMLTNLN-UHFFFAOYSA-N
- SMILES: O1CCOC21CCCC(C(C)(C)C)C2
Computed Properties
- Exact Mass: 180.089878
- Monoisotopic Mass: 180.089878
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0.1
- Topological Polar Surface Area: 75.4
Experimental Properties
- Density: 0.97
- Boiling Point: 231.1°C at 760 mmHg
- Flash Point: 87.4°C
- Refractive Index: 1.472
1,4-Dioxaspiro[4.5]decane,7-(1,1-dimethylethyl)- Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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